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Compound Name: Xylobiose

Cat. No.: B8103019

For Researchers, Scientists, and Drug Development Professionals

Introduction

Xylobiose, a disaccharide composed of two xylose units linked by a [3-1,4 glycosidic bond,
serves as a critical standard in the analysis of xylo-oligosaccharides (XOS).[1] XOS are
polymers of xylose and are gaining significant attention in the food, pharmaceutical, and biofuel
industries for their prebiotic properties and as products of biomass degradation.[2][3][4]
Accurate quantification and characterization of XOS are essential for quality control, process
optimization, and research and development. This document provides detailed application
notes and protocols for the use of xylobiose as a standard in the analysis of oligosaccharides.

Chemical Properties of Xylobiose

A clear understanding of the chemical properties of xylobiose is fundamental to its use as an
analytical standard.
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Property Value

Chemical Formula C10H1809

Molar Mass 282.24 g/mol [1]

Systematic Name 4-0-B3-D-Xylopyranosyl-D-xylose[1]
CAS Number 6860-47-5

Appearance White to off-white powder
Solubility Soluble in water

Application: Quantification of Xylo-oligosaccharides
by HPLC

High-Performance Liquid Chromatography (HPLC) is a widely used technique for the
separation and quantification of oligosaccharides. Xylobiose is an ideal standard for the
calibration and quantification of XOS in various matrices.

Experimental Workflow for HPLC Analysis
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Caption: Experimental workflow for oligosaccharide analysis using xylobiose as a standard.

Protocol for HPLC Analysis of Xylo-oligosaccharides

This protocol is adapted from methods for analyzing xylo-oligosaccharides from biomass

hydrolysates.[2][5]

1. Materials and Reagents:

Deionized water (18.2 MQ-cm)

Xylobiose standard (=95% purity)

Xylo-oligosaccharide mixture (for qualitative comparison)
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Acetonitrile (HPLC grade)
Syringe filters (0.22 pum)
. Standard Preparation:
Prepare a stock solution of xylobiose (e.g., 10 mg/mL) in deionized water.

Perform serial dilutions to create a series of calibration standards (e.g., 0.1, 0.5, 1, 2, 5, and
10 mg/mL).

Filter all standard solutions through a 0.22 um syringe filter before injection.
. Sample Preparation:
For liquid samples, centrifuge to remove any particulate matter.

For solid samples (e.g., biomass), perform acid or enzymatic hydrolysis to release
oligosaccharides. A typical acid hydrolysis involves treating the sample with dilute sulfuric
acid (e.g., 4%) at elevated temperatures (e.g., 121°C).[6]

Neutralize the hydrolyzed sample with a suitable base (e.g., calcium carbonate).
Centrifuge and filter the supernatant through a 0.22 um syringe filter.

. HPLC Conditions:
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Condition 2: Aminex

Parameter Condition 1: HPAEC-PAD
Column

CarboPac PA200 (250 mm x 3 ) )

Column Bio-Rad Aminex HPX-42A[2]
mm)[7][8]

] Gradient of NaOH and

Mobile Phase HPLC-grade water[2]
NaOAc[7][8]

Flow Rate 0.5 mL/min 0.6 mL/min

Column Temperature 30°C 80°C[2]

Detector

Pulsed Amperometric Detector
(PAD)

Refractive Index (RI) or
Evaporative Light Scattering
Detector (ELSD)[9]

Injection Volume

10 pL

20 pL

5. Data Analysis:

« Inject the xylobiose standards to generate a calibration curve by plotting peak area against

concentration.

* Inject the prepared samples.

« |dentify the xylobiose peak in the sample chromatogram based on retention time.

o Quantify the amount of xylobiose in the sample using the calibration curve.

o Other XOS can be identified by comparing their retention times with those of a mixed XOS

standard.

Quantitative Data for HPLC Analysis

The following table summarizes typical performance data for the quantification of xylo-
oligosaccharides using HPAEC-PAD.
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. . Xylotetraos  Xylopentao  Xylohexaos
Parameter Xylobiose Xylotriose
e se e

Linearity

0.804 - 8.607 0.804 - 8.607 0.804 - 8.607 0.804 - 8.607 0.804 - 8.607
Range (mg/L)
LOD (mg/L) 0.064 0.078 0.092 0.101 0.111
LOQ (mg/L) 0.214 0.261 0.307 0.338 0.371

84.29 - 84.29 - 84.29 - 84.29 - 84.29 -
Recovery (%)

118.19 118.19 118.19 118.19 118.19

Data adapted from a study on the quantitative determination of xylo-oligosaccharides.[7][8]

Application: Mass Spectrometry Analysis of
Oligosaccharides

Mass spectrometry (MS), often coupled with liquid chromatography (LC-MS), provides high
sensitivity and specificity for the identification and quantification of oligosaccharides.

Protocol for LC-MS Analysis

1. Sample Preparation and Derivatization (Optional but Recommended):
» Prepare samples as described for HPLC analysis.

e For enhanced sensitivity and chromatographic separation, derivatization can be performed. A
common method is permethylation followed by derivatization with 1-phenyl-3-methyl-5-
pyrazolone (PMP).[10]

2. LC-MS Conditions:
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Parameter Condition
LC System UHPLC system
Column C18 reversed-phase column

Gradient of acetonitrile and water with formic
Mobile Phase )

acid

Triple Quadrupole (QqQ) or Quadrupole Time-
MS System

of-Flight (QTOF)

lonization Mode

Electrospray lonization (ESI), positive or

negative mode

Analysis Mode

Multiple Reaction Monitoring (MRM) for

quantification or full scan for identification

3. Data Analysis:

» Xylobiose and other oligosaccharides are identified by their specific mass-to-charge ratios

(m/z) and fragmentation patterns.

» Quantification is achieved by comparing the peak intensity of the analyte in the sample to

that of a xylobiose standard curve.

Application: Enzymatic Hydrolysis of Xylan

Xylobiose is a primary product of the enzymatic hydrolysis of xylan, a major component of

hemicellulose. Understanding this process is crucial for applications in biorefining and the

production of prebiotics.

Enzymatic Hydrolysis Workflow
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Xylan Substrate Endo-B-1,4-xylanase

Xylo-oligosaccharides

Xylobiose
Analysis
(e.g., HPLC, MS)
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[3-xylosidase

Caption: Enzymatic hydrolysis of xylan to produce xylobiose and xylose.

Protocol for Enzymatic Hydrolysis of Xylan

1

. Materials:
Xylan from a suitable source (e.g., beechwood, birchwood)
Endo-3-1,4-xylanase
B-xylosidase
Buffer solution (e.g., 50 mM sodium citrate, pH 5.0)

. Procedure:
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e Prepare a suspension of xylan (e.g., 1% w/v) in the buffer solution.
e Pre-incubate the xylan suspension at the optimal temperature for the enzymes (e.g., 50°C).

e Add endo-$-1,4-xylanase to the suspension and incubate for a defined period (e.g., 2-24
hours). This will break down the xylan into smaller XOS.

e For complete hydrolysis to xylose, add [3-xylosidase, which will hydrolyze xylobiose and
other small XOS to xylose.

» Stop the reaction by heating the mixture (e.g., 100°C for 10 minutes).

o Centrifuge the reaction mixture and collect the supernatant for analysis by HPLC or MS,
using xylobiose and xylose as standards.

Conclusion

Xylobiose is an indispensable standard for the accurate analysis of xylo-oligosaccharides. Its
use in calibrating analytical instrumentation such as HPLC and LC-MS ensures reliable
guantification, which is crucial for quality control in the food and pharmaceutical industries, as
well as for advancing research in biomass conversion and gut microbiome studies. The
protocols and data presented here provide a comprehensive guide for researchers and
professionals working with oligosaccharides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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